Cas no 1565455-59-5 (3-(1-Benzyl-1h-1,2,4-triazol-3-yl)aniline)

3-(1-Benzyl-1H-1,2,4-triazol-3-yl)aniline is a heterocyclic aromatic compound featuring a benzyl-substituted 1,2,4-triazole core linked to an aniline moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both triazole and aniline functional groups enhances its reactivity, enabling participation in diverse coupling and cyclization reactions. Its stability under standard conditions and compatibility with common organic solvents make it a practical choice for laboratory-scale synthesis. The compound’s well-defined molecular architecture also facilitates its use in the development of biologically active molecules, including potential enzyme inhibitors or receptor modulators.
3-(1-Benzyl-1h-1,2,4-triazol-3-yl)aniline structure
1565455-59-5 structure
Product Name:3-(1-Benzyl-1h-1,2,4-triazol-3-yl)aniline
CAS No:1565455-59-5
MF:C15H14N4
MW:250.2984623909
CID:5740341
PubChem ID:104181419
Update Time:2025-10-29

3-(1-Benzyl-1h-1,2,4-triazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-(1-BENZYL-1H-1,2,4-TRIAZOL-3-YL)ANILINE
    • EN300-1107351
    • 1565455-59-5
    • Benzenamine, 3-[1-(phenylmethyl)-1H-1,2,4-triazol-3-yl]-
    • 3-(1-Benzyl-1h-1,2,4-triazol-3-yl)aniline
    • Inchi: 1S/C15H14N4/c16-14-8-4-7-13(9-14)15-17-11-19(18-15)10-12-5-2-1-3-6-12/h1-9,11H,10,16H2
    • InChI Key: JRBHFJGXDAMNCM-UHFFFAOYSA-N
    • SMILES: N1(C=NC(C2C=CC=C(C=2)N)=N1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 250.121846464g/mol
  • Monoisotopic Mass: 250.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Boiling Point: 509.6±60.0 °C(Predicted)
  • pka: 3.51±0.10(Predicted)

3-(1-Benzyl-1h-1,2,4-triazol-3-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1107351-0.05g
3-(1-benzyl-1H-1,2,4-triazol-3-yl)aniline
1565455-59-5 95%
0.05g
$647.0 2023-10-27
Enamine
EN300-1107351-0.1g
3-(1-benzyl-1H-1,2,4-triazol-3-yl)aniline
1565455-59-5 95%
0.1g
$678.0 2023-10-27
Enamine
EN300-1107351-0.25g
3-(1-benzyl-1H-1,2,4-triazol-3-yl)aniline
1565455-59-5 95%
0.25g
$708.0 2023-10-27
Enamine
EN300-1107351-0.5g
3-(1-benzyl-1H-1,2,4-triazol-3-yl)aniline
1565455-59-5 95%
0.5g
$739.0 2023-10-27
Enamine
EN300-1107351-1.0g
3-(1-benzyl-1H-1,2,4-triazol-3-yl)aniline
1565455-59-5
1g
$1057.0 2023-06-10
Enamine
EN300-1107351-2.5g
3-(1-benzyl-1H-1,2,4-triazol-3-yl)aniline
1565455-59-5 95%
2.5g
$1509.0 2023-10-27
Enamine
EN300-1107351-5.0g
3-(1-benzyl-1H-1,2,4-triazol-3-yl)aniline
1565455-59-5
5g
$3065.0 2023-06-10
Enamine
EN300-1107351-10.0g
3-(1-benzyl-1H-1,2,4-triazol-3-yl)aniline
1565455-59-5
10g
$4545.0 2023-06-10
Enamine
EN300-1107351-1g
3-(1-benzyl-1H-1,2,4-triazol-3-yl)aniline
1565455-59-5 95%
1g
$770.0 2023-10-27
Enamine
EN300-1107351-5g
3-(1-benzyl-1H-1,2,4-triazol-3-yl)aniline
1565455-59-5 95%
5g
$2235.0 2023-10-27

Additional information on 3-(1-Benzyl-1h-1,2,4-triazol-3-yl)aniline

Introduction to 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)aniline (CAS No. 1565455-59-5)

3-(1-Benzyl-1H-1,2,4-triazol-3-yl)aniline, with the CAS number 1565455-59-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl-substituted 1,2,4-triazole moiety and an aniline group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)aniline can be represented as C13H13N4. The presence of the 1,2,4-triazole ring is particularly noteworthy due to its known bioisosteric properties and ability to form hydrogen bonds, which are crucial for interactions with biological targets. The benzyl substituent adds hydrophobicity and aromatic character, while the aniline group provides additional functional versatility.

In recent years, 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)aniline has been the subject of numerous studies aimed at exploring its pharmacological properties. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that compounds with similar structures exhibit potent inhibitory activity against kinases, which are enzymes that play critical roles in cellular signaling and are often implicated in cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)aniline-derived compounds to inhibit the activity of protein kinases such as Src and Abl. These kinases are known to be overactive in certain cancers, making them attractive targets for therapeutic intervention. The study demonstrated that the compound's triazole moiety plays a crucial role in binding to the ATP-binding site of these kinases, thereby inhibiting their activity.

Beyond kinase inhibition, 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)aniline has also shown promise in other therapeutic areas. For example, it has been investigated for its potential as an anti-inflammatory agent. In a study published in the Bioorganic & Medicinal Chemistry Letters, researchers found that derivatives of this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating conditions such as rheumatoid arthritis and other inflammatory disorders.

The synthetic accessibility of 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)aniline is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution and condensation reactions. This ease of synthesis allows for the rapid generation of structurally diverse derivatives, which can be screened for improved biological activity and pharmacokinetic properties.

In addition to its therapeutic potential, 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)aniline has also been explored for its use in diagnostic applications. Its fluorescent properties have been utilized in developing probes for imaging and detecting specific biomolecules. For instance, a recent study published in the Bioconjugate Chemistry journal reported the use of triazole-containing compounds as fluorescent probes for detecting intracellular pH changes in live cells. This application highlights the versatility of the compound beyond traditional drug discovery.

The safety profile of 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)aniline is another important consideration. Preclinical studies have generally shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), thorough safety assessments are necessary before advancing to clinical trials. These assessments typically involve evaluating the compound's genotoxicity, mutagenicity, and potential for causing adverse effects on major organs.

In conclusion, 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)aniline (CAS No. 1565455-59-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a valuable asset in the field.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd